Cas no 2178772-25-1 (N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide)

• Product Name: N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide
• CAS No: 2178772-25-1
• MF: C₁₂H₁₁F₂N₃O₄S
• MW: 331.295248270035
• CID: 6274034
• PubChem ID: 122304184
• Update Time: 2025-10-21

N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide
• 2178772-25-1
• F6577-3367
• AKOS032787338
• N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzenesulfonamide

• Inchi： 1S/C12H11F2N3O4S/c1-20-11-10(6-15-12(16-11)21-2)17-22(18,19)9-4-7(13)3-8(14)5-9/h3-6,17H,1-2H3
• InChI Key： BCVKFXBHVHLRBC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)F)F)(NC1=CN=C(N=C1OC)OC)(=O)=O

Computed Properties

• Exact Mass: 331.04383334g/mol
• Monoisotopic Mass: 331.04383334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.8Ų

Additional information on N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide

Comprehensive Analysis of N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide (CAS No. 2178772-25-1)

In the realm of pharmaceutical and agrochemical research, N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide (CAS No. 2178772-25-1) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique dimethoxypyrimidinyl and difluorobenzene moieties, exhibits promising applications in drug discovery and material science. Researchers are increasingly focusing on its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

The structural complexity of this compound, particularly the sulfonamide linkage and fluorinated aromatic ring, contributes to its biochemical interactions. Recent studies highlight its relevance in addressing drug-resistant pathogens and chronic inflammatory conditions—topics dominating biomedical discussions. Its CAS number 2178772-25-1 serves as a critical identifier for regulatory documentation and patent filings, frequently searched in chemical databases like SciFinder and PubChem.

From a synthetic chemistry perspective, the 2,4-dimethoxypyrimidine-5-amine precursor plays a pivotal role in constructing this molecule. Industry professionals often inquire about scalable synthesis routes and green chemistry alternatives for such intermediates, reflecting the growing emphasis on sustainable production. The compound’s logP value and solubility profile are also hotly debated among formulation scientists optimizing bioavailability.

In agrochemical applications, derivatives of N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide show potential as herbicide safeners or plant growth regulators. This aligns with global searches for eco-friendly crop protection solutions amid climate change challenges. Patent analyses reveal its inclusion in combinatorial libraries for high-throughput screening, underscoring its versatility.

Analytical characterization techniques such as HPLC purity assays and LC-MS fragmentation patterns are essential for quality control. The compound’s NMR spectral data (particularly ¹⁹F signals) and crystalline polymorphism are frequently discussed in academic forums, addressing reproducibility concerns in multi-step syntheses.

With the rise of AI-assisted drug design, molecular docking simulations involving this sulfonamide have gained traction. Computational chemists examine its binding affinity toward protein targets like COX-2 or EGFR, topics ranking high in scholarly search engines. Its metabolic stability in liver microsomes also features prominently in ADMET studies.

Regulatory-wise, proper handling of 2178772-25-1 requires compliance with REACH and GHS classification standards. Safety data sheets emphasize its storage conditions (typically -20°C under inert atmosphere), a practical consideration for industrial users.

Market intelligence indicates growing demand for this compound in contract research organizations (CROs) servicing oncology and immunology pipelines. Its structure-activity relationship (SAR) with analogous pyrimidine sulfonamides remains an active research area, generating numerous publications annually.

In conclusion, N-(2,4-dimethoxypyrimidin-5-yl)-3,5-difluorobenzene-1-sulfonamide represents a multifaceted tool for modern chemistry. Its intersection with personalized medicine, sustainable agriculture, and computational modeling ensures continued relevance across scientific disciplines.